Cas no 1774892-32-8 ([2-(1-Amino-cyclobutyl)-1H-imidazol-4-yl]-methanol)

• Product Name: [2-(1-Amino-cyclobutyl)-1H-imidazol-4-yl]-methanol
• CAS No: 1774892-32-8
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• CID: 5152353
• Update Time: 2025-06-20

[2-(1-Amino-cyclobutyl)-1H-imidazol-4-yl]-methanol Chemical and Physical Properties

Names and Identifiers

• [2-(1-Amino-cyclobutyl)-1H-imidazol-4-yl]-methanol

• Inchi： 1S/C8H13N3O/c9-8(2-1-3-8)7-10-4-6(5-12)11-7/h4,12H,1-3,5,9H2,(H,10,11)
• InChI Key： XQQGPBGFOFENNT-UHFFFAOYSA-N
• SMILES： C1(C2(N)CCC2)NC(CO)=CN=1

Additional information on [2-(1-Amino-cyclobutyl)-1H-imidazol-4-yl]-methanol

Introduction to [2-(1-Amino-cyclobutyl)-1H-imidazol-4-yl]-methanol (CAS No. 1774892-32-8)

[2-(1-Amino-cyclobutyl)-1H-imidazol-4-yl]-methanol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1774892-32-8, has garnered attention due to its potential applications in drug development and medicinal chemistry. The presence of both an amino-cyclobutyl group and an imidazole ring in its molecular structure contributes to its versatility and reactivity, making it a valuable intermediate in synthetic chemistry.

The compound's structure consists of a cyclobutyl moiety linked to an imidazole ring, which is further substituted with a hydroxymethyl group. This configuration allows for diverse chemical modifications, enabling researchers to explore various synthetic pathways and functionalizations. The amino group on the cyclobutyl ring provides a nucleophilic site, while the imidazole ring offers multiple reactive sites, including hydrogen bonding capabilities and coordination potential with metal ions.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug design. [2-(1-Amino-cyclobutyl)-1H-imidazol-4-yl]-methanol exemplifies this trend, as it incorporates both cycloalkyl and imidazole moieties, which are frequently found in bioactive molecules. The cycloalkyl group can enhance lipophilicity, improving membrane permeability, while the imidazole ring is known for its role in various biological processes, including enzyme inhibition and receptor binding.

One of the most intriguing aspects of this compound is its potential as a building block for more complex pharmacophores. The combination of the amino-cyclobutyl and imidazole functionalities allows for the creation of derivatives with tailored properties. For instance, modifications at the hydroxymethyl group can introduce different polar or hydrophobic characteristics, influencing solubility and metabolic stability. Similarly, variations around the imidazole ring can fine-tune binding interactions with biological targets.

In the context of drug discovery, [2-(1-Amino-cyclobutyl)-1H-imidazol-4-yl]-methanol has been explored in several research studies aimed at identifying novel therapeutic agents. Its structural features make it a promising candidate for developing small-molecule inhibitors targeting various diseases. For example, studies have suggested its potential utility in creating compounds that modulate enzyme activity or interfere with protein-protein interactions relevant to neurological disorders.

The synthesis of this compound involves multi-step organic reactions that highlight the expertise required in pharmaceutical chemistry. Key steps typically include cyclization reactions to form the imidazole ring followed by functional group transformations to introduce the amino-cyclobutyl and hydroxymethyl groups. Advanced synthetic techniques such as transition metal catalysis have been employed to optimize yields and purity, ensuring that researchers obtain high-quality material for further studies.

From a computational chemistry perspective, [2-(1-Amino-cyclobutyl)-1H-imidazol-4-yl]-methanol has been subjected to molecular modeling studies to understand its interactions with biological targets. These studies have provided insights into how different substituents on its structure can influence binding affinity and selectivity. Such information is crucial for designing next-generation drugs with improved efficacy and reduced side effects.

The compound's pharmacokinetic properties are also of great interest. Researchers have investigated how variations in its structure affect absorption, distribution, metabolism, excretion (ADME) profiles. By understanding these relationships, scientists can optimize formulations that enhance bioavailability while minimizing toxicity. This approach is essential for translating promising candidates from preclinical research into viable therapeutic options.

Future directions in the study of [2-(1-Amino-cyclobutyl)-1H-imidazol-4-yl]-methanol include exploring its role in combinatorial chemistry and high-throughput screening (HTS) libraries. Its modular structure makes it an ideal candidate for generating diverse derivatives rapidly through automated synthesis platforms. Such libraries are instrumental in identifying lead compounds that can be further developed into novel drugs.

In conclusion, [2-(1-Amino-cyclobutyl)-1H-imidazol-4-yl]-methanol (CAS No. 1774892-32-8) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential applications. Its versatility as a synthetic intermediate and its relevance in drug discovery underscore its importance in modern medicinal chemistry research. As scientific understanding continues to evolve, this compound is likely to play an even greater role in developing innovative therapeutic strategies.